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Compound of Interest

Compound Name: 2-(Tetradecyloxy)ethanol

Cat. No.: B1593962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Tetradecyloxy)ethanol, a member of the glycol ether family, is a chemical compound with

applications in various research and industrial settings. Its unique properties as a solvent and

surfactant necessitate a thorough understanding of its health and safety profile to ensure the

well-being of laboratory personnel and the integrity of experimental outcomes. This guide

provides a comprehensive overview of the critical safety data, handling procedures, and

emergency protocols associated with 2-(Tetradecyloxy)ethanol, moving beyond a standard

safety data sheet to offer practical insights for its responsible use in a professional scientific

environment.

Chemical and Physical Identity
A foundational aspect of safe chemical handling is a clear understanding of its physical and

chemical properties. These characteristics influence its behavior under various conditions and

are critical for risk assessment.
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Property Value Source(s)

CAS Number 2136-70-1 [1][2]

Molecular Formula C16H34O2 [2][3]

Molecular Weight 258.44 g/mol [2][3]

Appearance Data not available

Melting Point 33-34 °C [2]

Boiling Point 330.8 °C at 760 mmHg [2]

Flash Point 78.6 °C [2]

Density 0.871 g/cm³ [2]

Vapor Pressure 1.19E-05 mmHg at 25°C [2]

Hazard Identification and GHS Classification
While a definitive, universally adopted GHS classification for 2-(Tetradecyloxy)ethanol is not

consistently available across all sources, preliminary information suggests that it should be

handled with care. One source indicates a lack of formal GHS classification under OSHA HCS

(29 CFR 1910)[4]. However, another source suggests potential hazards without providing

specific classifications[5]. Given its chemical family (glycol ethers), it is prudent to consider

potential irritant properties.

Precautionary Approach: In the absence of comprehensive GHS data, a conservative approach

is warranted. Researchers should treat 2-(Tetradecyloxy)ethanol as a potential skin and eye

irritant.

First-Aid Measures: A Protocol for Exposure
Response
Rapid and appropriate first-aid is critical in mitigating potential harm from chemical exposure.

The following protocols are based on general best practices for handling similar chemical

compounds.
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Experimental Protocol: First-Aid Response to 2-
(Tetradecyloxy)ethanol Exposure
1. Inhalation:

Action: Immediately move the affected individual to an area with fresh air.
Causality: This removes the person from the source of exposure and provides a supply of
clean air to aid in recovery from any respiratory irritation.
Follow-up: If breathing is difficult, administer oxygen. If breathing has ceased, begin artificial
respiration immediately. Seek prompt medical attention. Do not use mouth-to-mouth
resuscitation if the substance was ingested or inhaled[5].

2. Skin Contact:

Action: Remove all contaminated clothing. Immediately flush the affected skin with copious
amounts of water for at least 15 minutes.
Causality: Prompt and thorough washing helps to remove the chemical from the skin,
minimizing the potential for irritation or absorption.
Follow-up: If skin irritation develops or persists, seek medical advice.

3. Eye Contact:

Action: Immediately flush the eyes with large quantities of water for a minimum of 15
minutes, holding the eyelids open to ensure thorough rinsing of the entire eye surface.
Causality: Immediate and prolonged irrigation is essential to wash away the chemical and
prevent or reduce the severity of eye irritation or damage.
Follow-up: Seek immediate medical attention, even if symptoms appear to subside.

4. Ingestion:

Action: Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth
with water.
Causality: Inducing vomiting can cause further damage to the esophagus. Rinsing the mouth
helps to remove any residual chemical.
Follow-up: Seek immediate medical attention.
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Firefighting Measures and Accidental Release
Protocols
While not classified as highly flammable, 2-(Tetradecyloxy)ethanol has a flash point of

78.6°C, indicating that it can become combustible at elevated temperatures[2].

Suitable Extinguishing Media:

Dry chemical

Carbon dioxide (CO2)

Alcohol-resistant foam

Water spray

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear. Use water spray to cool fire-exposed containers.

Workflow for Accidental Release of 2-
(Tetradecyloxy)ethanol

Spill Occurs Evacuate Immediate Area & Alert Personnel

Don Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Ensure Adequate Ventilation
(If safe to do so)

Contain the Spill with
Inert Absorbent Material

Carefully Collect Absorbed
Material into a Sealed Container

Decontaminate the Spill Area
with Soap and Water

Dispose of Waste
According to Institutional and

Local Regulations
Spill Managed

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a spill of 2-(Tetradecyloxy)ethanol.

Handling, Storage, and Personal Protection: A
Proactive Approach to Safety
Proactive measures in handling and storage are paramount to preventing exposure and

ensuring a safe laboratory environment.
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Handling:

Handle in a well-ventilated area to minimize inhalation of any potential vapors[5].

Wear appropriate personal protective equipment (PPE) at all times.

Avoid contact with skin and eyes[5].

Use non-sparking tools and prevent the build-up of electrostatic discharge[5].

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[5].

Keep away from incompatible materials and foodstuff containers[5].

Personal Protective Equipment (PPE) Selection Logic

Potential Exposure Routes

Recommended PPE

Task: Handling 2-(Tetradecyloxy)ethanol

Inhalation of Vapors Skin Contact Eye Contact (Splashes)

Engineering Control:
Fume Hood or Adequate Ventilation

Personal Protective Equipment:
Chemical-Resistant Gloves (e.g., Nitrile)

Personal Protective Equipment:
Lab Coat

Personal Protective Equipment:
Safety Goggles with Side Shields

Click to download full resolution via product page

Caption: Logical selection of PPE based on potential exposure routes when handling the

substance.
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Toxicological Profile: Understanding the Health
Effects
Detailed toxicological data for 2-(Tetradecyloxy)ethanol is not readily available in the public

domain. The Good Scents Company notes that oral, dermal, and inhalation toxicity have not

been determined[4]. Given the lack of specific data, it is essential to handle this chemical with

the assumption that it may have adverse health effects, particularly as a skin and eye irritant,

which is a common characteristic of glycol ethers.

Conclusion
The safe and effective use of 2-(Tetradecyloxy)ethanol in a research setting is contingent

upon a comprehensive understanding of its potential hazards and the implementation of robust

safety protocols. While a complete toxicological profile is not yet widely available, a

conservative and proactive approach to safety, including the consistent use of appropriate

personal protective equipment, proper handling and storage procedures, and preparedness for

emergency situations, is essential. This guide provides the foundational knowledge for

researchers and drug development professionals to work with 2-(Tetradecyloxy)ethanol
responsibly, ensuring both personal safety and the integrity of scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safety Landscape of 2-
(Tetradecyloxy)ethanol: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1593962#health-and-safety-data-sheet-
for-2-tetradecyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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